Cas no 400603-95-4 (3-(2,4-Dihydroxy-5-(3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl)phenyl)-1-(4-hydroxyphenyl)propan-1-one)

3-(2,4-Dihydroxy-5-(3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl)phenyl)-1-(4-hydroxyphenyl)propan-1-one structure
400603-95-4 structure
3-(2,4-Dihydroxy-5-(3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl)phenyl)-1-(4-hydroxyphenyl)propan-1-one
400603-95-4
C31H30O7
514.5657
325708
5315988

3-(2,4-Dihydroxy-5-(3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl)phenyl)-1-(4-hydroxyphenyl)propan-1-one Properties

Names and Identifiers

    • 3-(2,4-Dihydroxy-5-(3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl)phenyl)-1-(4-hydroxyphenyl)propan-1-one
    • 1-Propanone,3-[2,4-dihydroxy-5-[3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl]phenyl...
    • 1-Propanone,3-[2,4-dihydroxy-5-[3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl]phenyl]-1-(4-hydroxyphenyl)-
    • 3-(2,4-Dihydroxy-5-(3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)-propyl)phenyl)-1-(4-hydroxyphenyl)propan-1-one
    • 3-[2,4-dihydroxy-5-[3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl]phenyl]-1-(4-hydroxyphenyl)propan-1-one
    • COCHINCHINENIN
    • Corynoline
    • 3-[2,4-Dihydroxy-5-[3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl]phenyl]-1-(4-hydroxyphenyl)-1-propanone
    • A873495
    • DTXSID60415696
    • 400603-95-4
    • Cochinchinenin
    • FT-0698379
    • AKOS016010171
    • +Expand
    • MFCD07781422
    • SFIYEXDIBBOYMW-UHFFFAOYSA-N
    • InChI=1S/C31H30O7/c1-38-31-17-25(34)13-6-21(31)7-14-26(19-2-9-23(32)10-3-19)27-16-22(29(36)18-30(27)37)8-15-28(35)20-4-11-24(33)12-5-20/h2-6,9-13,16-18,26,32-34,36-37H,7-8,14-15H2,1H3
    • O=C(C1=CC=C(O)C=C1)CCC2=CC(C(C3=CC=C(O)C=C3)CCC4=CC=C(O)C=C4OC)=C(O)C=C2O

Computed Properties

  • 514.19900
  • 5
  • 7
  • 10
  • 514.19915329g/mol
  • 38
  • 715
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 5.9
  • 127Ų

Experimental Properties

  • 5.80340
  • 127.45000
  • 785.0±60.0 °C at 760 mmHg
  • No data available
  • No data available
  • 259.0±26.4 °C
  • Insuluble (7.7E-4 g/L) (25 ºC),
  • No data avaiable
  • 1.325±0.06 g/cm3 (20 ºC 760 Torr),

3-(2,4-Dihydroxy-5-(3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl)phenyl)-1-(4-hydroxyphenyl)propan-1-one Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AF73922-20mg
COCHINCHINENIN
400603-95-4 98%
20mg
$920.00 2024-04-20
DC Chemicals
DCX-047-20 mg
Cochinchinenin
400603-95-4 >98%, Standard References Grade
20mg
$280.0 2022-02-28

3-(2,4-Dihydroxy-5-(3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl)phenyl)-1-(4-hydroxyphenyl)propan-1-one Suppliers

Anpel
Audited Supplier Audited Supplier
(CAS:400603-95-4)
AN PU SHI YAN
15618996369
shanpel@anpel.com.cn

3-(2,4-Dihydroxy-5-(3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl)phenyl)-1-(4-hydroxyphenyl)propan-1-one Related Literature

400603-95-4 (3-(2,4-Dihydroxy-5-(3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl)phenyl)-1-(4-hydroxyphenyl)propan-1-one) Related Products

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